(3R)-4-azido-3-hydroxybutanenitrile
Overview
Description
(3R)-4-azido-3-hydroxybutanenitrile, also known as (3R)-4-azidobutanenitrile, is an organic compound with the molecular formula C4H6N3O. This compound is an important starting material for the synthesis of various pharmaceuticals and other biologically active compounds, and is widely used in chemical research and development.
Mechanism of Action
The mechanism of action of (3R)-4-azido-3-hydroxybutanenitrile is not well understood. However, it is believed that the azide group acts as a nucleophile in the reaction, forming a covalent bond with the carbon atom of the substrate. This bond is then broken, allowing the azide group to be replaced by a different functional group.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R)-4-azido-3-hydroxybutanenitrile are not well understood. However, studies have suggested that this compound may have anti-inflammatory and antifungal properties. In addition, this compound has been found to inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties.
Advantages and Limitations for Lab Experiments
The advantages of using (3R)-4-azido-3-hydroxybutanenitrile in laboratory experiments include its high reactivity and its ability to form covalent bonds with various substrates. Additionally, this compound is relatively inexpensive and easy to obtain. However, this compound is highly toxic and should be handled with caution.
Future Directions
In the future, (3R)-4-azido-3-hydroxybutanenitrile may be used in the synthesis of new compounds, such as novel antibiotics or antiviral agents. Additionally, this compound may be used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of these drugs. Finally, this compound may be used to develop new methods for the synthesis of pharmaceuticals and other biologically active compounds.
Synthesis Methods
The synthesis of (3R)-4-azido-3-hydroxybutanenitrile involves the reaction of 4-hydroxybutanenitrile with sodium azide in the presence of a base. The reaction proceeds via a nucleophilic substitution, forming the desired product in high yields. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of explosive byproducts.
Scientific Research Applications
(3R)-4-azido-3-hydroxybutanenitrile has been used in several scientific research applications, including the synthesis of new compounds, the study of the mechanism of action of various drugs, and the study of biochemical and physiological effects. In addition, this compound has been used in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-4-azido-3-hydroxybutanenitrile involves the conversion of a starting material to an intermediate, which is then reacted with another reagent to form the final product.", "Starting Materials": [ "3-hydroxybutanenitrile", "sodium azide", "sodium hydride", "DMF (dimethylformamide)", "THF (tetrahydrofuran)", "water" ], "Reaction": [ "Step 1: Conversion of 3-hydroxybutanenitrile to 3-hydroxybutanenitrile oxime using sodium azide and DMF as solvent.", "Step 2: Reduction of 3-hydroxybutanenitrile oxime to (3R)-3-hydroxybutanenitrile using sodium hydride and THF as solvent.", "Step 3: Reaction of (3R)-3-hydroxybutanenitrile with sodium azide and water to form (3R)-4-azido-3-hydroxybutanenitrile." ] } | |
CAS RN |
74923-99-2 |
Product Name |
(3R)-4-azido-3-hydroxybutanenitrile |
Molecular Formula |
C4H6N4O |
Molecular Weight |
126.1 |
Purity |
95 |
Origin of Product |
United States |
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